Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Lofendazam: Core Chemical & Pharmacological
Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lofendazam

CAS No.: 29176-29-2

Cat. No.: S533462

The table below summarizes the basic information available for Lofendazam, which is essential for any

research and development work [1] [2] [3].

Property Description

IUPAC Name 8-chloro-1-phenyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one [1]
CAS Registry 29176-29-2 [1] [2]

Number

Molecular Formula C15H13CIN20 [1] [3]

Molecular Weight 272.73 g-mol~t [1] [3]

Pharmacological 1,5-benzodiazepine; Benzodiazepine derivative [1]

Class

Known Effects Sedative, Anxiolytic (active metabolite of Arfendazam) [1]

Therapeutic Belongs to a class (1,5-BZDs) with anti-anxiety, anti-convulsant, antimicrobial,
Relevance sedative, and hypnotic activities [4]
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Analytical Method for Lofendazam

One search result provides a high-performance liquid chromatography (HPLC) method for analyzing

Lofendazam, which is critical for quality control during process optimization [3].

¢ Application: Lofendazam can be analyzed by a reverse-phase (RP) HPLC method.

¢ Mobile Phase: Contains acetonitrile (MeCN), water, and phosphoric acid.

e MS-Compatible Adjustment: For Mass-Spec (MS) applications, phosphoric acid should be replaced
with formic acid.

e Column: Newcrom R1 (a reverse-phase column with low silanol activity).

e Scalability: The method is scalable and can be used for isolating impurities in preparative separation
and for pharmacokinetic studies [3].

This analytical workflow can be visualized as follows:

Sample Preparation

Click to download full resolution via product page
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Frequently Asked Questions

What is the primary structural characteristic of Lofendazam?

Lofendazam is a 1,5-benzodiazepine, meaning the nitrogen atoms in its diazepine seven-membered ring are
located at positions 1 and 5. This distinguishes it from more common 1,4-benzodiazepines like diazepam and

places it in the same sub-category as clobazam [1] [4].

Where can | source Lofendazam for research?

Several biochemical suppliers list Lofendazam (CAS 29176-29-2) for research purposes. It is typically sold
in small quantities (e.g., 1 mg, 5 mg, 10 mg) with a stated purity of around 98% or higher. It is intended for

laboratory use only and not for medicinal use [2].

Troubleshooting & Optimization Guidance

Since specific technical protocols for Lofendazam synthesis are not available in public search results, here

are suggestions for finding more detailed information:

e Consult Patent Literature: The original synthesis is likely described in the German patent DE
1929656 [1]. Patent documents often contain the most detailed experimental procedures.

¢ Explore Related Compounds: Review the extensive literature on the synthesis of 1,5-
benzodiazepines (e.g., using catalysts like GaCls under solvent-free conditions or on a solid surface)
[4]. General principles can be adapted for Lofendazam optimization.

¢ Refine Your Analytical Methods: The provided HPLC method is a starting point [3]. Optimization of
mobile phase ratios, gradient programs, and column temperature will likely be required for your
specific equipment and desired separation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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